![molecular formula C15H22N2 B3927872 1,2-dibutyl-1H-benzimidazole](/img/structure/B3927872.png)
1,2-dibutyl-1H-benzimidazole
Overview
Description
1,2-dibutyl-1H-benzimidazole is a chemical compound that belongs to the class of benzimidazoles. It is a white crystalline powder that is insoluble in water but soluble in organic solvents such as ethanol and chloroform. This compound has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1,2-dibutyl-1H-benzimidazole is not fully understood. However, it is believed to exert its effects through various pathways. In medicine, this compound has been found to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. It has also been found to scavenge free radicals and protect cells from oxidative damage.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In medicine, this compound has been found to reduce inflammation and oxidative stress. It has also been found to enhance insulin sensitivity and regulate glucose metabolism.
In agriculture, this compound has been found to enhance plant growth and improve crop yield. It has also been found to increase the levels of plant hormones such as auxins and cytokinins.
Advantages and Limitations for Lab Experiments
The advantages of using 1,2-dibutyl-1H-benzimidazole in lab experiments include its low toxicity, ease of synthesis, and potential applications in various fields. However, the limitations include its limited solubility in water and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 1,2-dibutyl-1H-benzimidazole. In medicine, further studies are needed to explore its potential as a therapeutic agent for diseases such as cancer and diabetes. In agriculture, further studies are needed to optimize its use as a plant growth regulator. In materials science, further studies are needed to explore its potential as a corrosion inhibitor for metals. Overall, the potential applications of this compound make it a promising compound for future research.
Scientific Research Applications
1,2-dibutyl-1H-benzimidazole has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been found to exhibit anti-inflammatory and antioxidant properties. It has also been studied for its potential as a therapeutic agent for diseases such as cancer and diabetes.
In agriculture, this compound has been studied for its potential as a plant growth regulator. It has been found to stimulate plant growth and enhance crop yield. In materials science, this compound has been studied for its potential as a corrosion inhibitor for metals.
properties
IUPAC Name |
1,2-dibutylbenzimidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2/c1-3-5-11-15-16-13-9-7-8-10-14(13)17(15)12-6-4-2/h7-10H,3-6,11-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVERMUSHCUVARM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NC2=CC=CC=C2N1CCCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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